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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylboronic acid

Cat. No.: B038269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 3,4-
Dimethoxyphenylboronic acid, a versatile reagent in organic synthesis and drug discovery.

The information presented herein is intended to support researchers and professionals in the

effective handling, storage, and application of this compound.

Physicochemical Properties
3,4-Dimethoxyphenylboronic acid is a white to off-white crystalline solid. A summary of its

key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 3,4-Dimethoxyphenylboronic Acid

Property Value Reference(s)

Molecular Formula C₈H₁₁BO₄ [1][2]

Molecular Weight 181.98 g/mol [1][2]

Melting Point 245-250 °C [1][3][4]

Appearance
White to off-white crystalline

powder
[1][5]

CAS Number 122775-35-3 [1][5]
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Solubility Profile
The solubility of 3,4-Dimethoxyphenylboronic acid is a critical parameter for its use in various

reaction conditions and formulations.

Aqueous Solubility
The solubility of 3,4-Dimethoxyphenylboronic acid in water has been reported to be 25 g/L.

[5][6] The pH of the aqueous solution can influence the solubility of boronic acids due to the

equilibrium between the neutral acid and the anionic boronate form. However, specific data on

the pH-dependent solubility of 3,4-Dimethoxyphenylboronic acid is not readily available in

the public domain.

Organic Solvent Solubility
Qualitative information suggests that 3,4-Dimethoxyphenylboronic acid is soluble in a range

of organic solvents, including alcohols, ethers, and esters.[4] This general solubility is attributed

to the presence of the methoxy groups which increase its affinity for organic media.[1]

Unfortunately, quantitative solubility data in common organic solvents such as methanol,

ethanol, acetone, tetrahydrofuran (THF), dimethylformamide (DMF), and dimethyl sulfoxide

(DMSO) at various temperatures is not extensively reported in peer-reviewed literature.

Table 2: Summary of Known Solubility Data for 3,4-Dimethoxyphenylboronic Acid

Solvent Solubility Temperature pH Reference(s)

Water 25 g/L Not Specified Not Specified [5][6]

Alcohols
Soluble

(Qualitative)
Not Specified Not Applicable [4]

Ethers
Soluble

(Qualitative)
Not Specified Not Applicable [4]

Esters
Soluble

(Qualitative)
Not Specified Not Applicable [4]

Researchers requiring precise solubility data for specific applications are advised to determine

it experimentally using the protocol outlined in Section 4.1.
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Stability Profile
The stability of 3,4-Dimethoxyphenylboronic acid is a key consideration for its storage and

handling to ensure its integrity and reactivity. Boronic acids, as a class of compounds, are

susceptible to several degradation pathways.

Thermal Stability
The high melting point of 245-250 °C suggests good thermal stability in the solid state.[1][3][4]

However, prolonged exposure to high temperatures, especially in the presence of moisture,

can lead to dehydration and the formation of the corresponding cyclic anhydride, a boroxine.

Photostability
Arylboronic acids can be susceptible to photodegradation.[7][8][9][10][11] Exposure to light,

particularly UV radiation, can promote oxidation and other degradation pathways. It is therefore

recommended to store 3,4-Dimethoxyphenylboronic acid in light-resistant containers.

Stability in Solution
The stability of 3,4-Dimethoxyphenylboronic acid in solution is dependent on the solvent, pH,

and the presence of oxygen and other reactive species. In protic solvents, there is a potential

for protodeboronation, where the boronic acid moiety is replaced by a hydrogen atom.

Oxidative degradation can also occur, leading to the formation of the corresponding phenol.

Recommended Storage Conditions: To ensure the long-term stability of 3,4-
Dimethoxyphenylboronic acid, it is recommended to store the compound in a cool (2-8 °C or

room temperature, as specified by the supplier), dry, and dark place under an inert atmosphere

(e.g., nitrogen or argon) to minimize degradation from moisture, light, and oxygen.[12]

Below is a diagram illustrating the key factors influencing the stability of 3,4-
Dimethoxyphenylboronic acid.
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Factors Affecting Stability of 3,4-Dimethoxyphenylboronic Acid
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Caption: Factors influencing the stability of 3,4-Dimethoxyphenylboronic acid.

Experimental Protocols
The following sections provide generalized experimental protocols for determining the solubility

and stability of 3,4-Dimethoxyphenylboronic acid. These protocols are based on standard

methodologies and should be adapted and validated for specific laboratory conditions and

analytical instrumentation.

Protocol for Solubility Determination (Dynamic Method)
This method involves determining the temperature at which a solid solute dissolves in a solvent

to form a homogenous solution upon controlled heating.

Materials and Equipment:

3,4-Dimethoxyphenylboronic acid

High-purity organic solvent of interest

Jacketed glass vessel

Magnetic stirrer and stir bar

Calibrated temperature probe
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Light transmission detector (turbidimeter or spectrophotometer)

Controlled temperature circulator

Procedure:

Accurately weigh a known amount of 3,4-Dimethoxyphenylboronic acid and the selected

solvent into the jacketed glass vessel to create a slurry of known composition.

Place the vessel in the controlled temperature circulator and begin stirring to ensure a

uniform suspension.

Slowly heat the mixture at a constant rate (e.g., 0.1-0.5 °C/min).

Continuously monitor the light transmission through the suspension.

The temperature at which the last solid particles dissolve, and the light transmission reaches

a maximum and plateaus, is recorded as the solubility temperature for that specific

concentration.

Repeat this procedure for a range of compositions to construct a solubility curve (solubility

vs. temperature).

The following diagram illustrates the workflow for the dynamic solubility determination method.
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Dynamic Solubility Determination Workflow

Prepare Slurry of Known Composition
(Compound + Solvent)

Controlled Heating with Stirring

Monitor Light Transmission

Detect Complete Dissolution
(Maximum Transmission)

Record Solubility Temperature

Repeat for Different Compositions

Construct Solubility Curve

Click to download full resolution via product page

Caption: Workflow for the dynamic determination of solubility.

Protocol for Stability Assessment (ICH Guideline
Approach)
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A forced degradation study according to the International Council for Harmonisation (ICH)

guidelines can be employed to assess the stability of 3,4-Dimethoxyphenylboronic acid.

Materials and Equipment:

3,4-Dimethoxyphenylboronic acid

Forced degradation reagents (e.g., HCl, NaOH, H₂O₂, AIBN)

Stability chambers with controlled temperature and humidity

Photostability chamber

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Validated stability-indicating analytical method

Procedure:

Stress Conditions: Subject samples of 3,4-Dimethoxyphenylboronic acid to various stress

conditions, including:

Acidic Hydrolysis: Reflux in a suitable concentration of acid (e.g., 0.1 M HCl).

Basic Hydrolysis: Reflux in a suitable concentration of base (e.g., 0.1 M NaOH).

Oxidation: Treat with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

Thermal Stress: Expose the solid compound to elevated temperatures (e.g., 60°C, 80°C).

Photostability: Expose the solid compound to light according to ICH Q1B guidelines.

Time Points: Withdraw samples at appropriate time intervals (e.g., 0, 6, 12, 24, 48 hours for

forced degradation; longer intervals for long-term stability).

Analysis: Analyze the samples using a validated stability-indicating HPLC method to quantify

the remaining parent compound and detect any degradation products.
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Data Evaluation: Determine the degradation rate and identify the major degradation

products.

The logical relationship for a forced degradation study is depicted below.

Forced Degradation Study Logic

Stress Conditions

3,4-Dimethoxyphenylboronic Acid Sample

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photo

Stability-Indicating
HPLC Analysis

Quantify Parent Compound
Identify Degradants

Click to download full resolution via product page

Caption: Logical flow of a forced degradation study.

Conclusion
3,4-Dimethoxyphenylboronic acid is a valuable research chemical with moderate aqueous

solubility and good thermal stability in its solid form. While qualitative information on its

solubility in organic solvents is available, there is a notable lack of quantitative data in the

public domain. Researchers are encouraged to perform experimental determinations to

ascertain the solubility in their specific solvent systems. The stability of this compound is

influenced by temperature, light, moisture, and pH, with dehydration, photodegradation, and
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oxidation being potential degradation pathways. Adherence to proper storage and handling

protocols is crucial to maintain the quality and reactivity of 3,4-Dimethoxyphenylboronic acid
for its successful application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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